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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)-2-pyrrolidinone

Cat. No.: B1333400 Get Quote

Introduction: Strategic Importance in
Pharmaceutical Development
1-(4-Chlorophenyl)-2-pyrrolidinone (CAS No. 7661-33-8) is a heterocyclic organic compound

that holds significant, albeit nuanced, importance in the landscape of modern drug discovery

and development.[1][2] While not typically investigated for its own direct pharmacological

effects, its value lies in its role as a critical synthetic intermediate and, perhaps more

importantly, as a characterized impurity and reference standard in the manufacturing of active

pharmaceutical ingredients (APIs).[3][4][5]

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of

numerous biologically active molecules.[6][7] The presence of a 4-chlorophenyl group on this

scaffold makes 1-(4-Chlorophenyl)-2-pyrrolidinone a key building block for creating complex

molecular architectures. Its most notable relevance is its connection to Baclofen, a muscle

relaxant that acts as a specific GABA-B receptor agonist.[4] Within the synthesis of Baclofen,

this compound can arise as a lactam impurity, making its detection and quantification a critical

aspect of quality control.[3][5] Furthermore, it serves as a precursor in the synthesis of potential

selective antagonists for the α1A adrenergic receptor, which are targets for conditions like

hypertension.[4][8]
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This guide provides an in-depth overview of the physicochemical properties, safety

considerations, and core applications of 1-(4-Chlorophenyl)-2-pyrrolidinone, complete with

detailed protocols for its analytical quantification and synthetic manipulation.

Physicochemical Properties & Characterization
A thorough understanding of a research chemical's properties is fundamental to its effective

use in any experimental setting. 1-(4-Chlorophenyl)-2-pyrrolidinone is typically supplied as a

light beige, fine crystalline powder.[1][2]

Property Value Reference

CAS Number 7661-33-8 [1][2]

Molecular Formula C₁₀H₁₀ClNO [1][2]

Molecular Weight 195.65 g/mol [2]

Appearance
Light beige fine crystalline

powder
[1][2]

Melting Point 95 - 98 °C [9]

Boiling Point 406.3 °C at 760 mmHg [2]

Topological Polar Surface Area 20.3 Å² [1]

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and DMSO.

Inferred

Storage

Store in a dry, cool, and well-

ventilated place. Keep

container tightly closed.

[9]

Characterization of this compound is typically achieved through standard analytical techniques

including ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Safety, Handling, and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1333400?utm_src=pdf-body
https://www.benchchem.com/product/b1333400?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://www.echemi.com/products/pid_Rock19313-1-4-chlorophenyl-2-pyrrolidinone.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://www.echemi.com/products/pid_Rock19313-1-4-chlorophenyl-2-pyrrolidinone.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://www.echemi.com/products/pid_Rock19313-1-4-chlorophenyl-2-pyrrolidinone.html
https://www.echemi.com/products/pid_Rock19313-1-4-chlorophenyl-2-pyrrolidinone.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://www.echemi.com/products/pid_Rock19313-1-4-chlorophenyl-2-pyrrolidinone.html
https://www.fishersci.com/store/msds?partNumber=AC271320010&productDescription=1-%284-CHLOROPHENYL%29-2-PYR+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/products/pid_Rock19313-1-4-chlorophenyl-2-pyrrolidinone.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://www.fishersci.com/store/msds?partNumber=AC271320010&productDescription=1-%284-CHLOROPHENYL%29-2-PYR+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As with any research chemical, adherence to strict safety protocols is paramount. 1-(4-
Chlorophenyl)-2-pyrrolidinone is classified with specific hazards that necessitate careful

handling to minimize exposure risk.

GHS Hazard Classification:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2)[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Recommended Handling Procedures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of dust.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be

inspected prior to use and disposed of properly after.

Skin and Body Protection: Wear a lab coat. Wash hands and skin thoroughly after

handling.[10]

Emergency Procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1333400?utm_src=pdf-body
https://www.benchchem.com/product/b1333400?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://wap.guidechem.com/encyclopedia/1-4-chlorophenyl-2-pyrrolidino-dic142861.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/213373
https://www.angenechemical.com/sds/22518-27-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If on Skin: Wash off with soap and plenty of water. If irritation persists, seek medical

advice.[11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][11]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

environment, away from incompatible materials such as strong oxidizing agents.[9]

Core Research Applications
The utility of 1-(4-Chlorophenyl)-2-pyrrolidinone in a research context is primarily twofold: as

an analytical reference standard for impurity profiling and as a synthetic precursor for more

complex molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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